6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4-dimethylbenzoate

• IUPAC Name: [6-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,4-dimethylbenzoate
• InChI: InChI=1S/C19H17NO4S2/c1-11-4-5-14(6-12(11)2)18(22)24-17-8-23-15(7-16(17)21)10-26-19-20-13(3)9-25-19/h4-9H,10H2,1-3H3
• InChI Key: MWGYYQOEFRPOGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC2=COC(=CC2=O)CSC3=NC(=CS3)C)C
• Molecular Formula: C19H17NO4S2
• Molecular Weight: 387.5 g/mol

Description

6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4-dimethylbenzoate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Lithiation Reactions

The study on lithiation of five-membered heteroaromatic compounds, including methyl-substituted azoles and thiadiazoles, reveals insights into the reactivity of such compounds. These findings are crucial for synthetic strategies involving the compound of interest, where lateral lithiation could be a step in synthesizing new derivatives with potential biological activities or material properties Micetich, R. (1970). Canadian Journal of Chemistry.

Probe for Metal Ions Detection

A related compound has been synthesized for detecting Cr3+ ions in living cells, demonstrating the utility of such molecules in biological imaging and sensing applications. This suggests that the compound could be explored for similar applications, potentially with selectivity for different metal ions based on the substituents attached to the core structure Mani, K. S., et al. (2018). ACS Omega.

Antibacterial Activity

Research on 1,3,4-oxadiazole thioether derivatives shows significant antibacterial activity, indicating that compounds with similar structures could have promising applications in developing new antimicrobial agents. This suggests exploring the antibacterial potential of "6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4-dimethylbenzoate" against various bacterial strains Song, X., et al. (2017). Pesticide Biochemistry and Physiology.

Synthesis and Biological Activity

Studies on the synthesis of novel comenic acid derivatives containing isoxazole and isothiazole moieties with observed synergetic effects in cancer treatment suggest a pathway for developing new therapeutic agents. This underscores the potential of structurally related compounds, like the one , in pharmaceutical research, especially in combination therapies for cancer Kletskov, A., et al. (2018). Natural Product Communications.